Cas no 42241-03-2 (4,5-Dihydroxytryptamine)

4,5-Dihydroxytryptamine structure
4,5-Dihydroxytryptamine structure
Product name:4,5-Dihydroxytryptamine
CAS No:42241-03-2
MF:C10H12N2O2
MW:192.214482307434
CID:2636647
PubChem ID:179537

4,5-Dihydroxytryptamine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-aminoethyl)-1H-indole-4,5-diol
    • DTXCID90117570
    • 42241-03-2
    • DTXSID30195079
    • 4,5-Dihydroxytryptamine
    • Inchi: InChI=1S/C10H12N2O2/c11-4-3-6-5-12-7-1-2-8(13)10(14)9(6)7/h1-2,5,12-14H,3-4,11H2
    • InChI Key: HKPREGWFNPFQEA-UHFFFAOYSA-N
    • SMILES: NCCc1c[nH]c2ccc(O)c(O)c12

Computed Properties

  • Exact Mass: 192.089877630Da
  • Monoisotopic Mass: 192.089877630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 82.3Ų

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